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Compound of Interest

Compound Name: 2-Chloro-2-propen-1-ol

Cat. No.: B1199897

This document provides a comprehensive guide for the safe handling and disposal of 2-
Chloro-2-propen-1-ol, tailored for laboratory professionals. Adherence to these procedures is
critical to ensure personal safety and environmental compliance.

Immediate Safety and Hazard Information

2-Chloro-2-propen-1-ol is a flammable and toxic chemical that requires careful handling.[1][2]
Understanding its properties is the first step in ensuring safe usage and disposal.

1.1. Chemical Properties and Hazards
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Property Value Source
Synonyms 2-Chloroallyl alcohol

CAS Number 5976-47-6

Molecular Formula CsHsCIO

Boiling Point 133-134 °C

Density 1.162 g/mL at 25 °C

Flash Point 54 °C (129.2 °F) - closed cup

Hazard Class

Flammable Liquid, Category 3;
Acute Toxicity, Category 4 [2]

(Oral, Dermal, Inhalation)

1.2. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 2-Chloro-2-propen-1-ol.

Protection Type Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye/Face with side-shields or a full vapors which can cause
faceshield. serious eye irritation.[3][4]
Chemical-impermeable gloves
Ski (e.g., nitrile, neoprene) and a Prevents skin contact, which
in
lab coat or flame-resistant can be harmful.[2][3][5]
clothing.

Respiratory

Use only in a well-ventilated

area or under a chemical fume o )
Protects against inhalation of
hood. If vapors may be
. harmful vapors that can cause
inhaled, use a full-face ) o
i ) ) i respiratory irritation.[2][4]
respirator with a suitable filter

(e.g., type ABEK).
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Spill Management Protocol

Immediate and correct response to a spill is crucial to mitigate risks.
2.1. Small Spills (in a fume hood)
e Ensure Ventilation: Confirm the fume hood is operating correctly.

» Containment: Use an inert absorbent material like vermiculite, dry sand, or commercial
sorbent pads to absorb the spill.

» Collection: Carefully collect the absorbent material and contaminated surfaces using non-
sparking tools.[2][6]

» Disposal: Place the collected waste into a clearly labeled, sealable container for hazardous
waste disposal.

« Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the
cleaning materials as hazardous waste.

2.2. Large Spills (outside a fume hood)

Evacuate: Immediately alert personnel in the area and evacuate to a safe location.[5]
 |solate: Prevent entry to the affected area.

« Ignition Sources: Remove all sources of ignition (e.g., turn off equipment, no open flames).[2]

[5]
o Ventilate: If safe to do so, increase ventilation to the area.

o Emergency Response: Contact your institution's Environmental Health & Safety (EHS)
department or emergency response team for cleanup. Do not attempt to clean up a large
spill without proper training and equipment.

Detailed Disposal Procedures
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Disposal of 2-Chloro-2-propen-1-ol must comply with all local, state, and federal regulations. It
is classified as a halogenated organic hazardous waste.[7][8][9]

3.1. Waste Collection

Designated Container: Use a dedicated, properly labeled hazardous waste container for 2-
Chloro-2-propen-1-ol and materials contaminated with it. The container must be made of a
compatible material and have a secure, tight-fitting lid.[7][10]

Segregation:Do not mix halogenated waste like 2-Chloro-2-propen-1-ol with non-
halogenated solvent waste.[8][9] Mixing increases disposal costs and complexity.[9]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Chloro-2-propen-1-ol,” and the associated hazards (Flammable, Toxic).

Storage: Store the waste container in a designated, well-ventilated, and cool secondary
containment area away from heat and ignition sources.[2][5][6]

3.2. Disposal of Empty Containers

Rinsing: An empty container that held 2-Chloro-2-propen-1-ol must be triple-rinsed with a
suitable solvent (e.g., acetone or methanol).[9]

Rinsate Collection: The first rinse, and preferably all three, must be collected and disposed of
as hazardous waste.[9][10]

Final Disposal: Once thoroughly rinsed and air-dried, deface or remove the original label.
The container can then typically be disposed of as non-hazardous solid waste, but confirm
this with your institution's EHS guidelines.[9]

3.3. Final Disposal Pathway

o Contact EHS: Arrange for a pickup of the hazardous waste through your institution's EHS
department.

o Transportation: Waste will be transported by a licensed hazardous waste handler to a
permitted treatment, storage, and disposal facility (TSDF).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/240613?userType=undefined
https://www.chemicalbook.com/msds/2-chloro-2-propen-1-ol.htm
https://www.chemos.de/import/data/msds/GB_en/127-00-4-A0010866-GB-en.pdf
https://www.benchchem.com/product/b1199897?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Treatment: The standard and required method for disposal is high-temperature incineration
at an approved industrial combustion plant.[6] Under no circumstances should this chemical
be disposed of down the drain.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-2-propen-1-ol and associated waste.
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Caption: Disposal workflow for 2-Chloro-2-propen-1-ol waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. tutorchase.com [tutorchase.com]

. sigmaaldrich.com [sigmaaldrich.com]

. echemi.com [echemi.com]

. aksci.com [aksci.com]

. 2-CHLORO-2-PROPEN-1-OL - Safety Data Sheet [chemicalbook.com]
. chemos.de [chemos.de]

. ethz.ch [ethz.ch]

. hazardouswasteexperts.com [hazardouswasteexperts.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. vumc.org [vumc.org]
e 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 11. ehs.yale.edu [ehs.yale.edu]

 To cite this document: BenchChem. [Proper Disposal Procedures for 2-Chloro-2-propen-1-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199897#2-chloro-2-propen-1-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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